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Compound of Interest

Compound Name: 2-Methylcyclopentanone

Cat. No.: B130040

2-Methylcyclopentanone: A Technical Guide

CAS Number: 1120-72-5

This technical guide provides a comprehensive overview of 2-Methylcyclopentanone, a cyclic
ketone with significant applications in chemical synthesis.[1][2] The document is intended for
researchers, scientists, and professionals in the field of drug development and organic

chemistry, offering detailed information on its properties, synthesis, and potential biological
activities.

Chemical and Physical Properties

2-Methylcyclopentanone is a colorless liquid with a characteristic sweet and fruity odor.[2] It is
a flammabile liquid and should be handled with appropriate safety precautions.[1][3][4]

Table 1: Physical and Chemical Properties of 2-Methylcyclopentanone
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Property Value Source
CAS Number 1120-72-5 [51[6]
Molecular Formula CeH100 516171
Molecular Weight 98.14 g/mol [516][8]
Appearance Colorless liquid [2]
Boiling Point 139-140 °C [5][9][10]
Melting Point -75°C [5]
Density 0.917 - 0.9194 g/mL at 20-25 (5179]

°C
Refractive Index 1.435 at 20 °C [4119]
Flash Point 26 °C (78.8 °F) - closed cup [4]
Water Solubility 1.495 x 10* mg/L at 25 °C (1]

(estimated)
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Safety Information

2-Methylcyclopentanone is classified as a flammable liquid.[1][3] Appropriate personal

protective equipment, including eye shields, face shields, and gloves, should be worn when

handling this chemical.[4]

Table 2: GHS Hazard Information for 2-Methylcyclopentanone
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Pictogram Signal Word Hazard Statement

Precautionary
Statements

H226: Flammable
GHSO02 Warning liquid and vapour.[1]

[4]

P210: Keep away
from heat, hot
surfaces, sparks,
open flames and other
ignition sources. No
smoking. P233: Keep
container tightly
closed. P240: Ground
and bond container
and receiving
equipment. P241: Use
explosion-proof
electrical/ventilating/lig
hting equipment.
P242: Use non-
sparking tools. P243:
Take action to prevent
static discharges.
P280: Wear protective
gloves/protective
clothing/eye
protection/face
protection.[12]

Experimental Protocols
Synthesis of 2-Methylcyclopentanone

3.1.1. Synthesis from Methyl 1-methyl-2-oxocyclopentanecarboxylate

This protocol describes the synthesis of 2-methylcyclopentanone via hydrolysis and

decarboxylation of methyl 1-methyl-2-oxocyclopentanecarboxylate.

o Materials:
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o Methyl 1-methyl-2-oxocyclopentanecarboxylate (200 g, 1.3 mol)
o Water (1.51)

o Concentrated sulfuric acid (7.5 mL, 0.13 mol)

o 5% Sodium bicarbonate solution

o Saturated brine solution

o Anhydrous sodium sulfate

e Procedure:

o Combine methyl 1-methyl-2-oxocyclopentanecarboxylate, water, and concentrated sulfuric
acid in a suitable reaction vessel.

o Heat the mixture to 100 °C and maintain for 10 hours.
o Cool the reaction mixture to room temperature.
o Separate the organic phase.

o Wash the organic phase with 5% sodium bicarbonate solution and then with saturated
brine.

o Dry the organic phase over anhydrous sodium sulfate.
o Remove the solvent by distillation.

o Purify the product by vacuum distillation to yield 2-methylcyclopentanone (120 g, 95%
yield).[9]

3.1.2. Synthesis from Cyclohexene

This multi-step synthesis transforms cyclohexene into 2-methylcyclopentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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